Cas no 89149-23-5 (Butanal, 2-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methylene]-)
89149-23-5 structure
Product Name:Butanal, 2-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methylene]-
CAS No:89149-23-5
MF:C14H22O
MW:206.323884487152
CID:610497
PubChem ID:57271670
Update Time:2025-04-19
Butanal, 2-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methylene]- Chemical and Physical Properties
Names and Identifiers
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- Butanal, 2-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methylene]-
- 2-[(2,4,6-trimethylcyclohex-3-en-1-yl)methylidene]butanal
- 89149-23-5
- DTXSID80720719
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- Inchi: 1S/C14H22O/c1-5-13(9-15)8-14-11(3)6-10(2)7-12(14)4/h6,8-9,11-12,14H,5,7H2,1-4H3
- InChI Key: ZIEWHWNCHHWDQU-UHFFFAOYSA-N
- SMILES: O=CC(CC)=CC1C(C)C=C(C)CC1C
Computed Properties
- Exact Mass: 206.167065321g/mol
- Monoisotopic Mass: 206.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Butanal, 2-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methylene]- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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